Cas no 1082501-21-0 (3-((4-Fluorophenyl)thio)propanal)

• Product Name: 3-((4-Fluorophenyl)thio)propanal
• CAS No: 1082501-21-0
• MF: C₉H₉FOS
• MW: 184.230564832687
• CID: 5249970
• PubChem ID: 28280675
• Update Time: 2025-08-02

3-((4-Fluorophenyl)thio)propanal Chemical and Physical Properties

Names and Identifiers

• 3-((4-Fluorophenyl)thio)propanal
• 3-[(4-fluorophenyl)sulfanyl]propanal
• Propanal, 3-[(4-fluorophenyl)thio]-

• Inchi： 1S/C9H9FOS/c10-8-2-4-9(5-3-8)12-7-1-6-11/h2-6H,1,7H2
• InChI Key： FERZLRRBIZLLMC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CCC=O

Computed Properties

• Exact Mass: 184.03581424g/mol
• Monoisotopic Mass: 184.03581424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers